Cas no 342405-32-7 (Benzoyl chloride,5-bromo-2,3,4-trimethyl-)

Benzoyl chloride,5-bromo-2,3,4-trimethyl- structure
342405-32-7 structure
Product Name:Benzoyl chloride,5-bromo-2,3,4-trimethyl-
CAS No:342405-32-7
MF:C10H10BrClO
MW:261.542801380157
CID:303436
PubChem ID:2796711
Update Time:2025-04-19

Benzoyl chloride,5-bromo-2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,5-bromo-2,3,4-trimethyl-
    • 5-BROMO-2,3,4-TRIMETHYLBENZOYL CHLORIDE
    • 342405-32-7
    • SCHEMBL1020355
    • FT-0620068
    • AKOS002662990
    • DTXSID40383849
    • BP-13362
    • MFCD03086233
    • Inchi: 1S/C10H10BrClO/c1-5-6(2)8(10(12)13)4-9(11)7(5)3/h4H,1-3H3
    • InChI Key: GYPCXFRCGBPFLQ-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C(=O)Cl)C(C)=C(C)C=1C

Computed Properties

  • Exact Mass: 259.96000
  • Monoisotopic Mass: 259.96
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.446
  • Melting Point: 60 °C
  • Boiling Point: 332.5°Cat760mmHg
  • Flash Point: 154.9°C
  • Refractive Index: 1.562
  • PSA: 17.07000
  • LogP: 3.75330

Benzoyl chloride,5-bromo-2,3,4-trimethyl- Security Information

  • Safety Instruction: S26-S36/37/39-S45
  • Hazardous Material Identification: C
  • Risk Phrases:R34
  • Safety Term:S26;S36/37/39;S45
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